Cas no 50402-57-8 (N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid)

N-(Aminoethyl)-8-naphthylamine-1-sulfonic acid is a sulfonated aromatic amine derivative with applications in dye synthesis and organic intermediates. Its structure combines a naphthylamine core with an aminoethyl sulfonic acid group, offering reactivity for further functionalization. The sulfonic acid moiety enhances solubility in aqueous and polar solvents, facilitating its use in coupling reactions. This compound is particularly valued for its role in producing azo dyes and fluorescent markers due to its stable aromatic system and functional handles for conjugation. Its balanced hydrophilicity and aromaticity make it suitable for applications requiring precise molecular design, such as specialty chemicals and advanced material synthesis.
N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid structure
50402-57-8 structure
Product Name:N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid
CAS No:50402-57-8
MF:C12H14N2O3S
MW:266.316161632538
MDL:MFCD00055909
CID:375835
PubChem ID:57653834
Update Time:2025-05-27

N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenesulfonicacid, 8-[(2-aminoethyl)amino]-
    • N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid
    • 8-(2-aminoethylamino)naphthalene-1-sulfonic acid
    • 1,8-EDANS
    • 8-(2-Aminoethylamino)-1-naphthalenesulfonic acid
    • DTXSID40198455
    • MFCD00055909
    • N-(2-Aminoethyl)-8-naphthylamine-1-sulphonic acid
    • 8-((2-Aminoethyl)amino)naphthalene-1-sulfonicacid
    • 8-(2-Aminoethylamino)-1-naphthalenesulfonic acid, ~85%
    • HY-D1524
    • 50402-57-8
    • 8-((2-Aminoethyl)amino)naphthalene-1-sulfonic acid
    • FT-0639898
    • 8-(2-Aminoethylamino)naphthalene-1-sulphonic acid
    • CS-0534965
    • A828103
    • AKOS027320478
    • 8-[(2-aminoethyl)amino]naphthalene-1-sulfonic acid
    • SCHEMBL8514648
    • NS00032055
    • EINECS 256-576-0
    • XCNDHKWVELDQPO-UHFFFAOYSA-N
    • DB-051768
    • MDL: MFCD00055909
    • Inchi: 1S/C12H14N2O3S/c13-7-8-14-10-5-1-3-9-4-2-6-11(12(9)10)18(15,16)17/h1-6,14H,7-8,13H2,(H,15,16,17)
    • InChI Key: XCNDHKWVELDQPO-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2=CC=CC(=C21)NCCN)(=O)(=O)O

Computed Properties

  • Exact Mass: 266.07300
  • Monoisotopic Mass: 266.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 101A^2

Experimental Properties

  • Density: 1.432
  • Melting Point: 345-350°C dec.
  • Refractive Index: 1.691
  • PSA: 100.80000
  • LogP: 3.31120

N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3261 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26; S27; S36/37/39; S45
  • Hazardous Material Identification: C Xi
  • HazardClass:8
  • PackingGroup:
  • Packing Group:III
  • Risk Phrases:R34
  • Packing Group:III

N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid Customs Data

  • HS CODE:2921590090
  • Customs Data:

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid

N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid (CAS No. 50402-57-8): An Overview of Its Properties, Applications, and Recent Research

N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid (CAS No. 50402-57-8) is a versatile organic compound with a wide range of applications in various fields, including analytical chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of an aromatic naphthyl group, an aminoethyl substituent, and a sulfonic acid functional group. These features contribute to its excellent solubility in water and its ability to form stable complexes with metal ions.

The molecular formula of N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid is C12H14N2O3S, and its molecular weight is 266.31 g/mol. The compound is a white to off-white crystalline solid at room temperature and has a melting point of approximately 190-195°C. Its high solubility in water and polar organic solvents makes it an ideal candidate for various analytical and industrial applications.

In the field of analytical chemistry, N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid is often used as a chelating agent for the determination of metal ions. Its ability to form stable complexes with transition metals such as iron, copper, and zinc allows for accurate and sensitive detection methods. Recent studies have shown that this compound can be used in conjunction with spectrophotometric techniques to develop rapid and cost-effective methods for metal ion analysis in environmental samples.

In the pharmaceutical industry, N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid has gained attention for its potential therapeutic applications. Research has indicated that the compound exhibits anti-inflammatory properties and may have potential as a drug candidate for the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid showed significant inhibition of pro-inflammatory cytokines in vitro, suggesting their potential use in developing new anti-inflammatory drugs.

Beyond its pharmaceutical applications, N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid has also found use in materials science. Its unique molecular structure makes it an excellent candidate for the synthesis of functional polymers and coatings. Recent research has focused on using this compound as a building block for the development of smart materials that can respond to environmental stimuli such as pH changes or temperature variations. These materials have potential applications in areas such as drug delivery systems and adaptive coatings.

The environmental impact of N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid is another area of active research. Studies have shown that the compound is biodegradable under aerobic conditions and does not accumulate in the environment. This makes it a more environmentally friendly alternative to other compounds with similar functionalities. However, ongoing research is necessary to fully understand its long-term effects on ecosystems.

In conclusion, N-(Aminoethyl)-8-naphthylamine-1-sulfonic Acid (CAS No. 50402-57-8) is a multifunctional compound with a wide range of applications in analytical chemistry, pharmaceuticals, and materials science. Its unique molecular structure and properties make it a valuable tool for researchers and industry professionals alike. As new research continues to uncover its potential uses and benefits, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.

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